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Compound of Interest

Compound Name: 2-Propyl-D-proline

Cat. No.: B15210176

An In-depth Technical Guide to D-Proline

Disclaimer: Information for the specific compound "2-Propyl-D-proline” is not readily available
in public databases. This guide focuses on the well-documented and structurally related
compound, D-proline.

For the Audience of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive overview of D-proline, including its chemical
identity, safety information, and relevant experimental data. Given the initial query for "2-
Propyl-D-proline,"” it is important to note that while substituted proline derivatives are a
significant area of chemical synthesis, specific data for the 2-propyl variant of D-proline is not
available in the public domain. Therefore, this document will focus on the parent compound, D-
proline.

Chemical Identification
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Identifier

Value

Compound Name

D-Proline

Synonyms

(2R)-pyrrolidine-2-carboxylic acid, (R)-Proline

CAS Number

344-25-2[1][2][3]

Molecular Formula

CsHoaNO2[1][3]

Molecular Weight

115.13 g/mol [1][3]

IUPAC Name

(2R)-pyrrolidine-2-carboxylic acid[2][4]

Safety and Handling

A review of available safety data sheets (SDS) indicates that D-proline is not classified as a

hazardous substance.[5] However, standard laboratory safety practices should always be

observed.

Summary of Safety Information:

Parameter

Information

GHS Classification

Not a hazardous substance or mixture.

First Aid Measures

- Eye Contact: Rinse with plenty of water. - Skin
Contact: Wash with soap and water. - Inhalation:
Move to fresh air. - Ingestion: Rinse mouth with

water.

Fire-Fighting Measures

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Handling and Storage

Keep container tightly closed in a dry and well-

ventilated place.

Personal Protective Equipment

- Eye/Face Protection: Safety glasses. - Skin
Protection: Protective gloves. - Respiratory

Protection: Not required under normal use.
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Physicochemical Properties

Property Value

Appearance White to off-white crystalline powder
Melting Point 223-225 °C (decomposes)
Solubility Soluble in water

pKa (Strongest Acidic) 1.94[6]

pKa (Strongest Basic) 11.33[6]

logP -2.6[6]

Experimental Protocols

Synthesis of D-Proline:

D-proline can be synthesized through various methods, including the resolution of racemic
proline or through asymmetric synthesis. One documented method involves the asymmetric
transformation of the more readily available L-proline.[7]

A patented method describes the synthesis of D-proline via asymmetric catalytic hydrogenation
of pyrrolidine-2-formaldehyde, followed by an oxidation reaction.[8]

o Step 1: Asymmetric Catalytic Hydrogenation
o Pyrrolidine-2-formaldehyde is dissolved in an organic solvent (e.g., methanol, ethanol).
o A catalyst and an organic base (e.g., potassium tert-butoxide) are added.

o The mixture undergoes hydrogenation at a pressure of 2-4 MPa and a temperature of 20-
25 °C for 3-5 hours to yield the intermediate, (R)-pyrrolidin-2-ylmethanol.[8]

e Step 2: Oxidation

o The intermediate is then oxidized using an oxidant such as potassium permanganate in

water.
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o The reaction is maintained at a temperature of 15-20 °C.

o Following the reaction, the product is purified through filtration, concentration, and
recrystallization to yield D-proline.[8]

Biological Role and Signaling

Proline plays a crucial role in plant physiology, particularly in response to environmental stress.
While the following information pertains to proline in general (often L-proline), it provides a
basis for understanding the potential biological context of D-proline.

Proline's Role in Stress Response:

Proline accumulation is a common response in plants subjected to abiotic stresses such as
drought and salinity.[9][10] Its functions include:

o Osmoprotection: Proline acts as a compatible solute, helping to maintain cellular water
balance.[9]

e ROS Scavenging: It can directly scavenge reactive oxygen species (ROS), mitigating
oxidative damage.[9][11]

o Protein and Membrane Stabilization: Proline helps to protect the structure of proteins and
membranes from stress-induced damage.[9]

 Signaling Molecule: Proline metabolism and accumulation can act as a signal to modulate
gene expression and other cellular responses to stress.[9]

Experimental Workflow for Proline's Effect on Drought Stress in Maize:

The following diagram illustrates a typical experimental workflow to assess the impact of
exogenous proline application on maize under drought conditions.
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Experimental Workflow: Proline and Drought Stress in Maize

Maize Seedling Cultivation

/

Drought Stress Induction

J
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(Foliar Spray) (Well-watered)
Physiological Parameter Measurement Biochemical Analysis
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- Electrolyte Leakage - Antioxidant Enzyme Activity
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Data Analysis and Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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